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Compound of Interest

Compound Name: MBM-55

Cat. No.: B10821444 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Laboratory Safety

and Compliance in the Disposal of a Potent NEK2 Inhibitor.

MBM-55, a potent NIMA-related kinase 2 (NEK2) inhibitor, is a valuable tool in cancer

research. As with any specialized chemical compound, its handling and disposal require strict

adherence to safety protocols to protect laboratory personnel and the environment. This guide

provides essential, step-by-step procedures for the proper disposal of MBM-55, ensuring you

remain at the forefront of laboratory safety and chemical handling best practices.

MBM-55 is a solid, fluorinated, nitrogen-containing heterocyclic organic compound. These

characteristics necessitate its classification as a hazardous waste. Improper disposal can lead

to environmental contamination and potential health risks. Therefore, it is imperative to follow

established guidelines for the disposal of halogenated organic compounds.

Key Chemical and Safety Data for MBM-55
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for MBM-55.
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Property Value

Chemical Formula C₂₈H₂₇FN₆O₂

Molecular Weight 498.55 g/mol

Appearance Solid

Purity >90%

Storage Temperature -20°C, protected from light and moisture

Step-by-Step Disposal Protocol for MBM-55
The following protocol outlines the approved procedure for the safe disposal of MBM-55 waste.

This process is designed to comply with general laboratory safety standards for hazardous

chemical waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile gloves are a suitable option), when handling MBM-55 waste.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid MBM-55 waste, including unused product and contaminated materials

(e.g., weighing paper, pipette tips, and contaminated gloves), in a designated, clearly

labeled, and sealable hazardous waste container.

The container should be labeled as "Hazardous Waste: Halogenated Organic Solids" and

should also include the specific chemical name "MBM-55."

Liquid Waste (Solutions):

If MBM-55 has been dissolved in a solvent, the resulting solution must be disposed of as

hazardous liquid waste.
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Collect the liquid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container should be labeled as "Hazardous Waste: Halogenated Organic Liquids" and

list all chemical constituents, including the solvent and MBM-55.

Crucially, never dispose of MBM-55 solutions down the drain.[1][2]

3. Waste Storage:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow your institution's specific guidelines for the storage of hazardous chemical waste.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Ensure that all required documentation for the waste manifest is completed accurately.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MBM-55.
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Waste Generation Waste Characterization

Containerization

Final Disposition

MBM-55 Waste Generated Solid Waste?

Collect in Labeled
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Solid Waste' Container

Yes

Collect in Labeled
'Halogenated Organic

Liquid Waste' Container

No (Liquid)

Store in Designated
Hazardous Waste Area

Dispose via Institutional
EHS/Licensed Contractor

Click to download full resolution via product page

Caption: MBM-55 Disposal Decision Workflow

This guide provides a foundational understanding of the proper disposal procedures for MBM-
55. Always consult your institution's specific safety and disposal protocols and the most current

Safety Data Sheet (SDS) for MBM-55 if available. By adhering to these guidelines, you

contribute to a safer research environment and ensure the responsible management of

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scienceready.com.au [scienceready.com.au]

2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of MBM-55].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821444#mbm-55-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10821444?utm_src=pdf-body-img
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-body
https://www.benchchem.com/product/b10821444?utm_src=pdf-custom-synthesis
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b10821444#mbm-55-proper-disposal-procedures
https://www.benchchem.com/product/b10821444#mbm-55-proper-disposal-procedures
https://www.benchchem.com/product/b10821444#mbm-55-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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